Cas no 327074-81-7 (2-(4-methylphenyl)sulfanyl-N-phenylacetamide)

• Product Name: 2-(4-methylphenyl)sulfanyl-N-phenylacetamide
• CAS No: 327074-81-7
• MF: C₁₅H₁₅NOS
• MW: 257.350702524185
• CID: 6320003
• PubChem ID: 788756
• Update Time: 2025-10-28

2-(4-methylphenyl)sulfanyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)sulfanyl-N-phenylacetamide
• F1016-0163
• SR-01000357821-1
• 2-[(4-methylphenyl)sulfanyl]-N-phenylacetamide
• HMS1674I01
• 327074-81-7
• BIM-0005421.P001
• SMSF0015625
• CBMicro_005384
• AKOS000384833
• AG-690/15441224
• CB07806
• N-phenyl-2-(p-tolylthio)acetamide
• SR-01000357821

• Inchi： 1S/C15H15NOS/c1-12-7-9-14(10-8-12)18-11-15(17)16-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17)
• InChI Key： PQOHSSFPAWVHAH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 257.08743528g/mol
• Monoisotopic Mass: 257.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(4-methylphenyl)sulfanyl-N-phenylacetamide

2-(4-Methylphenyl)sulfanyl-N-phenylacetamide (CAS No 327074-81-7)

The compound 2-(4-methylphenyl)sulfanyl-N-phenylacetamide (CAS No 327074-81-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of sulfonamides, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a phenyl group attached to a methyl-substituted phenyl sulfanyl group via an acetyl amide linkage, making it a derivative of acetanilide.

Recent studies have highlighted the potential of 2-(4-methylphenyl)sulfanyl-N-phenylacetamide in drug discovery and development. Its structure allows for various functional groups to be introduced, enabling researchers to explore its pharmacokinetic properties and bioavailability. For instance, researchers have investigated its ability to act as a prodrug or a carrier molecule for delivering therapeutic agents across biological membranes. These findings suggest that the compound could play a pivotal role in the design of novel drug delivery systems.

In addition to its pharmacological applications, 2-(4-methylphenyl)sulfanyl-N-phenylacetamide has also been studied for its electronic properties. Scientists have explored its use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. The compound's ability to form self-assembled monolayers on various substrates has been leveraged to enhance the performance of organic field-effect transistors (OFETs). Recent advancements in this area have demonstrated improved charge transport properties, making it a promising candidate for next-generation electronic devices.

The synthesis of 2-(4-methylphenyl)sulfanyl-N-phenylacetamide involves a multi-step process that typically begins with the preparation of the corresponding thioester intermediate. This intermediate is then subjected to nucleophilic substitution reactions to introduce the phenyl amide group. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

Another area where 2-(4-methylphenyl)sulfanyl-N-phenylacetamide has shown promise is in analytical chemistry. Its unique reactivity towards various nucleophiles and electrophiles makes it an ideal substrate for studying reaction mechanisms under different conditions. For example, recent studies have utilized this compound as a model system to investigate sulfur-based nucleophilic substitutions, providing valuable insights into the kinetics and thermodynamics of such reactions.

Furthermore, the compound's stability under thermal and oxidative conditions has been extensively studied. Researchers have found that 2-(4-methylphenyl)sulfanyl-N-phenylacetamide exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature applications. Its resistance to oxidation under ambient conditions also contributes to its longevity in storage and use.

In conclusion, 2-(4-methylphenyl)sulfanyl-N-phenylacetamide (CAS No 327074-81-7) is a multifaceted compound with diverse applications across various scientific disciplines. From drug delivery systems to organic electronics and analytical chemistry, this compound continues to be a subject of intense research interest. As new discoveries emerge, its potential for innovation and practical implementation is expected to grow further.